6-Phenyl-4,9-dihydro-3H-carbazole
Description
6-Phenyl-4,9-dihydro-3H-carbazole is a heterocyclic compound with an intriguing structure. It belongs to the class of pyrrolocarbazoles , which are tetracyclic heterocycles formed by fusing a pyrrole ring with a carbazole moiety . This compound exhibits unique properties due to its aromatic system and nitrogen-containing structure.
Synthesis Analysis
The synthesis of 6-Phenyl-4,9-dihydro-3H-carbazole can be achieved through various methods. One approach involves functionalizing carbazole at the N-position and covalently linking it with other monomers . Researchers have also explored electropolymerization processes for carbazole derivatives, resulting in conducting polymers with excellent optoelectronic properties .
Molecular Structure Analysis
The molecular structure of 6-Phenyl-4,9-dihydro-3H-carbazole consists of a carbazole core fused with a phenyl group. The presence of the phenyl substituent imparts distinct electronic and steric effects, influencing its properties .
Chemical Reactions Analysis
Carbazole derivatives, including 6-Phenyl-4,9-dihydro-3H-carbazole, can participate in various chemical reactions. These reactions may involve electropolymerization, C-H bond functionalization, and cyclization processes . For instance, electropolymerization parameters play a crucial role in forming conducting polymers with tailored properties .
Physical And Chemical Properties Analysis
- Optoelectronic Properties : Carbazole derivatives, including 6-Phenyl-4,9-dihydro-3H-carbazole, exhibit excellent optoelectronic properties due to their extended conjugation length and low bandgap energy .
- Stability : These compounds demonstrate good environmental stability .
- Fluorescence : The presence of carbazole moieties often leads to strong fluorescence .
Future Directions
properties
IUPAC Name |
6-phenyl-4,9-dihydro-3H-carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N/c1-2-6-13(7-3-1)14-10-11-18-16(12-14)15-8-4-5-9-17(15)19-18/h1-3,5-7,9-12,19H,4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKSZRSOPNHNIEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C1)NC3=C2C=C(C=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Phenyl-4,9-dihydro-3H-carbazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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